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Compound of Interest

Compound Name: Salicyloyl chloride

Cat. No.: B073872 Get Quote

An In-depth Technical Guide to Salicyloyl Chloride

CAS Number: 1441-87-8
Salicyloyl chloride, also known as 2-hydroxybenzoyl chloride, is a significant intermediate in

organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other

specialty chemicals.[1][2] Its utility is primarily derived from its function as an acylating agent,

which allows for the introduction of the salicyloyl group into a variety of molecules.[1]

Properties of Salicyloyl Chloride
Salicyloyl chloride is a colorless to pale yellow liquid with a pungent odor.[2] It is

characterized by the presence of both a hydroxyl group and a reactive acyl chloride functional

group on a benzene ring.
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Property Value Source

CAS Number 1441-87-8 [1][3][4][5]

Molecular Formula C₇H₅ClO₂ [3][4]

Molecular Weight 156.57 g/mol [3][4]

Melting Point 19°C [3]

Boiling Point 217.69°C (rough estimate) [3]

Density 1.3112 g/cm³ [3]

Refractive Index 1.5812 (estimate) [3]

pKa 7.40 ± 0.30 (Predicted) [3][4]

Solubility and Reactivity
Salicyloyl chloride is soluble in organic solvents such as dichloromethane and ether.[2] Due

to its hydrophobic aromatic structure, it is generally insoluble in water.[2] The acyl chloride

group makes the compound highly reactive, especially towards nucleophiles. It reacts

vigorously with water, alcohols, and amines, releasing hydrochloric acid, which necessitates

handling and storage under anhydrous conditions.[2] Its corrosive nature requires appropriate

safety precautions, as it can cause skin and respiratory irritation.[2]

Experimental Protocols
The most common method for the synthesis of salicyloyl chloride is the reaction of salicylic

acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or phosphorus pentachloride

(PCl₅).[1][6][7]

Synthesis of Salicyloyl Chloride from Salicylic Acid and
Thionyl Chloride
This protocol describes a general laboratory-scale synthesis of salicyloyl chloride.

Materials:
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Salicylic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., toluene, dichloromethane)

Catalyst (optional, e.g., a few drops of N,N-dimethylformamide - DMF)

Reaction flask with a reflux condenser and a gas outlet to a scrubber

Stirring apparatus

Heating mantle

Vacuum distillation apparatus

Procedure:

In a clean, dry reaction flask, add salicylic acid and the anhydrous solvent.

Begin stirring the mixture to form a suspension.

If using a catalyst, add a few drops of DMF to the suspension.

Slowly add thionyl chloride to the reaction mixture. The addition should be done cautiously

as the reaction is exothermic and produces hydrogen chloride (HCl) and sulfur dioxide (SO₂)

gases.

After the addition is complete, gently heat the mixture to reflux. The reaction progress can be

monitored by the cessation of gas evolution.

Once the reaction is complete, the excess thionyl chloride and solvent are removed by

vacuum distillation.[1]

The resulting crude salicyloyl chloride can be purified by further vacuum distillation.

Safety Precautions:
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The reaction should be performed in a well-ventilated fume hood due to the evolution of toxic

HCl and SO₂ gases.

Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective

equipment (gloves, safety goggles, lab coat) must be worn.
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Caption: Synthesis of Salicyloyl Chloride.
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Reactivity of Salicyloyl Chloride as an Acylating Agent
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Caption: Acylation Reactions of Salicyloyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Salicyloyl chloride CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073872#salicyloyl-chloride-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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